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Introduction

Isopropylidene glycerol, also known by the trade name Solketal and chemically as 2,2-
dimethyl-1,3-dioxolane-4-methanol, is a versatile and widely utilized chemical intermediate.[1]
[2] Its unique structure, derived from the protection of two adjacent hydroxyl groups of glycerol
with an isopropylidene group, imparts a favorable combination of properties, including
miscibility with a broad range of polar and non-polar solvents.[1] This technical guide provides
a comprehensive overview of the core physical characteristics of isopropylidene glycerol,
presenting quantitative data in a structured format, detailing relevant experimental
methodologies, and illustrating the relationships between these properties.

Chemical Identity

o Chemical Name: (z)-2,2-Dimethyl-1,3-dioxolane-4-methanol[3]

e Synonyms: Isopropylidene glycerol, Solketal, 1,2-Isopropylidene-rac-glycerol[3]
e CAS Number: 100-79-8[2]

e Molecular Formula: CeH1203[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b138546?utm_src=pdf-interest
https://www.benchchem.com/product/b138546?utm_src=pdf-body
https://www.drugfuture.com/chemdata/isopropylidene-glycerol.html
https://orgsyn.org/Content/pdfs/procedures/CV3P0502.pdf
https://www.drugfuture.com/chemdata/isopropylidene-glycerol.html
https://www.researchgate.net/publication/15826265_A_simplified_procedure_for_the_preparation_of_23-O-isopropylidene-sn-glycerol_from_L-arabinose
https://www.benchchem.com/product/b138546?utm_src=pdf-body
https://www.researchgate.net/publication/15826265_A_simplified_procedure_for_the_preparation_of_23-O-isopropylidene-sn-glycerol_from_L-arabinose
https://orgsyn.org/Content/pdfs/procedures/CV3P0502.pdf
https://orgsyn.org/Content/pdfs/procedures/CV3P0502.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Weight: 132.16 g/mol [2]

Physical Properties

The physical characteristics of isopropylidene glycerol are critical for its application in various
fields, including as a solvent, a building block in chemical synthesis, and a component in
pharmaceutical formulations. A summary of these properties is presented in the table below.

Physical Property Value Conditions
Appearance Clear, colorless liquid Ambient
Odor Practically odorless Ambient
Molecular Weight 132.16 g/mol

Density 1.062 - 1.072 g/cm3 20-25 °C
Boiling Point 188 -191 °C 760 mmHg
82-83°C 10 - 14 mmHg

Melting Point Approximately -26.4 °C

Refractive Index (n_D) 1.433-1.438 20 °C

Miscible with water, alcohols,
Solubility ethers, esters, and aromatic Ambient

hydrocarbons.

Experimental Protocols

The accurate determination of the physical properties of isopropylidene glycerol is essential for
its quality control and application. The following sections detail the methodologies for
measuring key physical characteristics.

Synthesis and Purification (Cited Example)

A well-documented synthesis and purification of dl-isopropylideneglycerol is provided in
Organic Syntheses by Mary Renoll and Melvin S. Newman. The physical properties reported in
this procedure are often cited as reference values.
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o Reaction: Glycerol is reacted with acetone in the presence of a p-toluenesulfonic acid
catalyst, with the continuous removal of water via azeotropic distillation with petroleum ether.

 Purification: After neutralization, the excess solvent is removed by distillation under reduced
pressure. The final product is then purified by fractional distillation.

o Property Measurement: The boiling point of the purified fraction is recorded during
distillation. The refractive index and density are measured from the collected, purified liquid.

Density Measurement

The density of a liquid can be determined using several methods. A common and accurate
method involves the use of a pycnometer.

e Principle: The density is calculated from the mass of the liquid that completely fills a
container of a known volume at a specific temperature.

e Procedure:

[e]

The empty pycnometer is weighed.

o ltis then filled with the sample liquid (isopropylidene glycerol), ensuring no air bubbles are
present.

o The filled pycnometer is placed in a thermostat-controlled water bath to reach the desired
temperature (e.g., 20°C or 25°C).

o The volume is adjusted to the calibration mark, and the outside of the pycnometer is
carefully dried.

o The filled pycnometer is weighed.

o The density is calculated by dividing the mass of the liquid by the volume of the
pycnometer.

Boiling Point Determination

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

« Distillation Method: During a fractional distillation for purification, the boiling point is the
temperature at which the liquid-vapor equilibrium is established, and a steady stream of
distillate is collected. The temperature is measured at the vapor phase, just below the side
arm of the distillation head. For reduced pressure distillations, a manometer is used to
measure the pressure, which must be reported with the boiling point.

e Micro Boiling Point Method: For smaller quantities, a capillary tube method can be employed.
A small amount of the liquid is placed in a larger tube, and a sealed capillary tube is inverted
into it. The apparatus is heated, and the boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the capillary tube.

Refractive Index Measurement

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

o Apparatus: An Abbe refractometer is commonly used for this measurement.

e Procedure:

[e]

A few drops of the liquid sample are placed on the prism of the refractometer.
o The prism is closed, and light is passed through the sample.

o The controls are adjusted to bring a sharp line between the light and dark fields into the
center of the crosshairs in the eyepiece.

o The refractive index is read directly from the calibrated scale.

o The temperature should be controlled and recorded, as the refractive index is
temperature-dependent.

Solubility Assessment

The solubility of isopropylidene glycerol in various solvents is a key aspect of its utility.
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e Qualitative Assessment: A simple visual method can be used. A small amount of
isopropylidene glycerol is added to a test tube containing the solvent of interest. The mixture
is agitated, and the formation of a single, clear phase indicates miscibility. The process can
be repeated with increasing amounts of the solute to observe the extent of solubility.
Isopropylidene glycerol is known to be miscible with water and a wide range of organic
solvents.[1]

Visualization of Physical Property Relationships

The following diagram illustrates the logical hierarchy and interrelation of the key physical
properties of isopropylidene glycerol.

Physical Properties of Isopropylidene Glycerol

Fundamental Properties
Molecular Structure
CeH1203
l Solvent Characteristics
Molecular Weight Solubility
132.16 g/mol Miscible with water and many organic solvents
| —
|
¢ Bulk Physical Properties
Density Boiling Point Melting Point
1.062 - 1.072 g/cm3 188 - 191 °C @ 760 mmHg ~-26.4°C
Refractive Index
1.433-1.438
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Caption: Relationship between fundamental, bulk, and solvent properties of isopropylidene
glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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